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Compound of Interest

Compound Name: T0070907-d4

Cat. No.: B12367844 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of

T0070907-d4, a deuterated analog of the potent PPARγ antagonist T0070907. Adherence to

these procedures is critical to ensure the safety of laboratory personnel and to maintain

compliance with environmental regulations.

Chemical and Physical Properties
A thorough understanding of the chemical's properties is the first step toward safe handling and

disposal.

Property Value

Chemical Name N-(Pyridin-4-yl)-2-chloro-5-nitrobenzamide-d4

Molecular Formula C₁₂H₄D₄ClN₃O₃

Molecular Weight 281.7 g/mol

Appearance A crystalline solid

Solubility Soluble in DMSO

Health Hazard Information
While a specific toxicological profile for T0070907-d4 is not available, it should be handled with

care as the toxicological properties have not been fully investigated. The following potential
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hazards are based on the available Safety Data Sheet (SDS).

Eye Contact: May cause eye irritation.

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.

Inhalation: May be harmful if inhaled and can cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.

Personal Protective Equipment (PPE)
To minimize exposure, all personnel handling T0070907-d4 must wear the following personal

protective equipment:

Eye Protection: Chemical safety goggles.

Hand Protection: Compatible chemical-resistant gloves.

Skin and Body Protection: A laboratory coat.

Disposal Workflow
The proper disposal of T0070907-d4, including any contaminated materials, must follow

established hazardous waste protocols. The following workflow provides a step-by-step guide

for its disposal.

Figure 1. Step-by-step workflow for the proper disposal of T0070907-d4.

Spill and Accidental Release Measures
In the event of a spill or accidental release of T0070907-d4, the following procedures should be

immediately implemented:

Avoid dust formation.

Avoid breathing vapors, mist, or gas.

Ensure adequate ventilation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b12367844?utm_src=pdf-body
https://www.benchchem.com/product/b12367844?utm_src=pdf-body
https://www.benchchem.com/product/b12367844?utm_src=pdf-body
https://www.benchchem.com/product/b12367844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate personnel to a safe area.

Wear appropriate personal protective equipment (PPE).

Sweep up the spilled material and place it in a suitable, closed container for disposal.

Do not let the product enter drains.

Regulatory Compliance
All disposal activities must be conducted in accordance with local, state, and federal

regulations for hazardous waste management. It is the responsibility of the generator to

correctly classify and label the waste. If you are unsure about the regulations in your area,

consult with your institution's Environmental Health and Safety (EHS) department.

To cite this document: BenchChem. [Proper Disposal Procedures for T0070907-d4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12367844#t0070907-d4-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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